Cas no 95849-35-7 (5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole)

5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole structure
95849-35-7 structure
Product Name:5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole
CAS No:95849-35-7
MF:C11H11NO2
MW:189.210542917252
CID:1985972
PubChem ID:11957732
Update Time:2025-04-21

5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole
    • AGN-PC-00IQWW
    • GL-0532
    • 5-BENZO[1,3]DIOXOL-5-YL-3,4-DIHYDRO-2H-PYRROLE
    • KB-244650
    • CTK5H8249
    • AG-H-94019
    • SureCN3569157
    • SY253476
    • DTXSID20474704
    • AKOS005257095
    • 2-(2H-1,3-BENZODIOXOL-5-YL)-4,5-DIHYDRO-3H-PYRROLE
    • SCHEMBL3569157
    • MFCD07021278
    • 5-(2H-1,3-benzodioxol-5-yl)-3,4-dihydro-2H-pyrrole
    • 5-(Benzo[d][1,3]dioxol-5-yl)-3,4-dihydro-2H-pyrrole
    • 95849-35-7
    • RPRANYVNLYWRGO-UHFFFAOYSA-N
    • Inchi: 1S/C11H11NO2/c1-2-9(12-5-1)8-3-4-10-11(6-8)14-7-13-10/h3-4,6H,1-2,5,7H2
    • InChI Key: RPRANYVNLYWRGO-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C1CCCN=1

Computed Properties

  • Exact Mass: 189.078978594Da
  • Monoisotopic Mass: 189.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 285.4±40.0 °C at 760 mmHg
  • Flash Point: 104.4±19.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(1,3-benzodioxol-5-yl)-3,4-dihydro-2h-pyrrole Security Information

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